4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide
Description
4-Bromo-2-(trifluoromethoxy)benzene-1-sulfonamide (BTMS) is a sulfonamide derivative of 4-bromo-2-(trifluoromethoxy)benzene, an aromatic compound with a wide range of applications in organic synthesis and medicinal chemistry. BTMS is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Its versatile reactivity and low toxicity make it an attractive option for many synthetic applications.
Scientific Research Applications
Palladium-Catalyzed Arylations
4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide: is used in palladium-catalyzed direct arylation reactions. This process allows for the efficient synthesis of heteroarenes, which are crucial in the development of pharmaceuticals . The use of this compound in palladium catalysis demonstrates high yields and cost-effectiveness, making it an attractive option for researchers in organic chemistry.
Synthesis of Atropisomeric Ligands
This compound may be employed in the synthesis of atropisomeric diphosphine ligands. These ligands are significant in creating chiral environments for asymmetric catalysis, which is essential for producing enantiomerically pure substances in drug manufacturing .
Suzuki-Miyaura Cross-Coupling Reactions
In the field of synthetic chemistry, 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide can be utilized in Suzuki-Miyaura cross-coupling reactions. This application is pivotal for constructing biaryl compounds, often found in advanced materials and pharmaceuticals .
Development of Anticancer Agents
The compound’s derivatives are found in the structure of certain anticancer agents, such as Sonidegib, which is used for treating basal-cell carcinoma. Its role in the synthesis of these agents highlights its importance in medicinal chemistry .
Treatment of Mucoviscidose
Derivatives of 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide are also used in the treatment of Mucoviscidose (Cystic Fibrosis). This application underscores the compound’s versatility and its potential in respiratory therapies .
Nonsteroidal PDE4 Inhibitors
The compound is integral in developing nonsteroidal PDE4 inhibitors like Difamilast, which are topical treatments for conditions such as atopic dermatitis. Its use in this context is a testament to its utility in dermatological pharmacology .
Environmental Impact Reduction
The use of 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide in synthetic schemes is noted for its low environmental impact. This is particularly relevant in green chemistry, where the focus is on reducing the use of hazardous substances and promoting sustainable practices .
Cost-Effective Synthesis of Polyfluoroalkoxy-Containing Compounds
Finally, the compound is valued for its role in the cost-effective synthesis of polyfluoroalkoxy-containing compounds. These compounds are prevalent in various drugs and the ability to synthesize them affordably and efficiently is crucial for pharmaceutical research and development .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide involves the sulfonation of 4-bromo-2-(trifluoromethoxy)benzoic acid followed by conversion to the corresponding sulfonyl chloride. The sulfonyl chloride is then reacted with ammonia to form the sulfonamide.", "Starting Materials": [ "4-bromo-2-(trifluoromethoxy)benzoic acid", "sulfuric acid", "phosphorus pentoxide", "thionyl chloride", "ammonia", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Sulfonation of 4-bromo-2-(trifluoromethoxy)benzoic acid with sulfuric acid and phosphorus pentoxide to form 4-bromo-2-(trifluoromethoxy)benzenesulfonic acid", "Step 2: Conversion of 4-bromo-2-(trifluoromethoxy)benzenesulfonic acid to the corresponding sulfonyl chloride using thionyl chloride", "Step 3: Reaction of the sulfonyl chloride with ammonia in diethyl ether to form 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide", "Step 4: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with diethyl ether", "Step 5: Drying of the organic layer with anhydrous sodium sulfate and evaporation of the solvent to obtain the final product" ] } | |
CAS RN |
749262-49-5 |
Product Name |
4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide |
Molecular Formula |
C7H5BrF3NO3S |
Molecular Weight |
320.1 |
Purity |
95 |
Origin of Product |
United States |
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